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Abstract
Pavinetant (also known as MLE-4901 and AZD2624) is a selective, orally active antagonist of

the neurokinin-3 receptor (NK3R). Initially investigated for the treatment of schizophrenia, its

development was later redirected towards non-hormonal treatment of menopausal vasomotor

symptoms (hot flashes) and polycystic ovary syndrome (PCOS). However, clinical development

for all indications was ultimately discontinued. This technical guide provides a comprehensive

overview of the central nervous system (CNS) effects of Pavinetant, summarizing key findings

from clinical trials. It includes a detailed examination of the underlying neurokinin B

(NKB)/NK3R signaling pathway, quantitative data from clinical studies, and the experimental

protocols employed. This document is intended to serve as a resource for researchers and

professionals in the field of neuroscience and drug development, offering insights into the

therapeutic potential and challenges associated with targeting the NK3R system in the CNS.
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The tachykinin neuropeptide neurokinin B (NKB) and its cognate receptor, the neurokinin-3

receptor (NK3R), are key components of a critical neuronal network in the central nervous

system. This system is densely expressed in the hypothalamus, particularly in a population of

neurons known as kisspeptin/neurokinin B/dynorphin (KNDy) neurons. These neurons are

pivotal in regulating gonadotropin-releasing hormone (GnRH) secretion and are also implicated

in the central thermoregulatory pathways.

Pavinetant was developed as a selective antagonist of the NK3R, with the therapeutic

hypothesis that blocking NKB signaling could modulate downstream neuronal activity and

ameliorate symptoms in various CNS-related disorders. Initial research focused on

schizophrenia, postulating that NK3R antagonism could offer a novel, non-dopaminergic

therapeutic approach. Subsequently, the well-established role of KNDy neurons in the

pathophysiology of menopausal hot flashes prompted the investigation of Pavinetant for this

indication.

This guide will delve into the specifics of Pavinetant's CNS effects as observed in two key

clinical trials: a proof-of-principle study in schizophrenia and a Phase II trial for the treatment of

menopausal vasomotor symptoms.

Mechanism of Action: The NKB/NK3R Signaling
Pathway
The neurokinin-3 receptor is a G-protein coupled receptor (GPCR) that preferentially binds

NKB. The NK3R is coupled to the Gαq/11 protein. Upon binding of NKB, the receptor

undergoes a conformational change, activating the Gαq/11 subunit. This initiates a downstream

signaling cascade involving the activation of phospholipase C (PLC), which in turn hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol

trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic

reticulum, leading to the release of intracellular calcium (Ca2+), while DAG activates protein

kinase C (PKC). This signaling cascade ultimately modulates neuronal excitability and

neurotransmitter release.

Pavinetant, as a selective NK3R antagonist, competitively binds to the NK3R, thereby

preventing the binding of NKB and inhibiting the initiation of this downstream signaling

cascade. In the context of menopausal hot flashes, the decline in estrogen leads to
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hypertrophy and overactivity of KNDy neurons, resulting in increased NKB signaling. This is

thought to disrupt the thermoregulatory center in the hypothalamus. By blocking NK3R,

Pavinetant was hypothesized to restore normal neuronal activity and alleviate these

symptoms.
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Caption: NKB/NK3R Signaling Pathway and the antagonistic action of Pavinetant.

Clinical Investigations: Central Nervous System
Effects
Pavinetant (AZD2624) in Schizophrenia
A proof-of-principle study was conducted to evaluate the efficacy and safety of Pavinetant (as

AZD2624) as a monotherapy for schizophrenia.[1][2] The rationale was based on the

interaction between the neurokinin and dopamine systems in the CNS.

Study Design: A 28-day, randomized, double-blind, placebo-controlled, parallel-group study.

[1][2]

Participants: Symptomatic patients diagnosed with schizophrenia.[1]

Treatment Arms:

Pavinetant (AZD2624) 40 mg once daily
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Placebo

Olanzapine 15 mg once daily (as an active comparator)[1][2]

Primary Outcome Measures:

Change from baseline in the Positive and Negative Syndrome Scale (PANSS) total score.

[1][2][3]

Change from baseline in the Clinical Global Impression - Severity (CGI-S) scale score.[1]

[2]

Cognitive Assessment: CogState computerized battery of cognitive tests.[1][2]

The study found no statistically significant difference between Pavinetant and placebo on the

primary outcome measures.[1][2]

Table 1: Efficacy of Pavinetant in Schizophrenia (28-Day Study)

Outcome Measure Pavinetant (40 mg) Placebo p-value

Change in PANSS

Total Score

No significant

improvement

No significant

improvement
Not significant

Change in CGI-S

Score

No significant

improvement

No significant

improvement
Not significant

CogState Cognitive

Measures

No significant

improvement

No significant

improvement
Not significant

Data synthesized from Litman et al., 2014.[1][2]

The results of this proof-of-principle study did not support a therapeutic role for Pavinetant as a

monotherapy in the treatment of acute schizophrenia.[1][2] Development for this indication was

subsequently discontinued.[4]
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Based on the role of NKB/NK3R signaling in thermoregulation, a Phase II trial was conducted

to assess the efficacy and safety of Pavinetant (as MLE4901) in treating moderate-to-severe

hot flashes in menopausal women.[5][6][7]

Study Design: A randomized, double-blind, placebo-controlled, two-way crossover trial.[5][6]

Participants: Healthy women aged 40-62 years who had been postmenopausal for at least

12 months and experienced seven or more hot flashes per day, some of which were reported

as severe or bothersome.[5][6][7]

Treatment Protocol: Participants received 4 weeks of Pavinetant (40 mg, orally, twice daily)

and 4 weeks of a matching placebo, in a random order, separated by a 2-week washout

period.[5][6][7]

Primary Outcome: The total number of hot flashes during the final week of each treatment

period.[5][6]

Secondary Outcomes: Hot flash severity, bother, and interference with daily activities,

assessed using the Hot Flash Related Daily Interference Scale (HFRDIS) and the

Menopause-Specific Quality of Life (MENQOL) questionnaire.[5]
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Caption: Experimental workflow for the Phase II crossover trial of Pavinetant.

The trial demonstrated a significant reduction in hot flash frequency and severity with

Pavinetant treatment compared to placebo.[5][8][9]

Table 2: Efficacy of Pavinetant on Vasomotor Symptoms (4-Week Crossover Study)
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Outcome
Measure

Baseline
(Weekly
Avg.)

Placebo
(Weekly
Avg.)

Pavinetant
(40mg BID)
(Weekly
Avg.)

%
Reduction
vs. Placebo

p-value

Hot Flash

Frequency
84.5 49.0 19.4 45% <0.0001

Hot Flash

Severity
- -

Significantly

Reduced
41% <0.0001

Data from Prague et al., 2017 and associated reports.[5][7][8][9]

Notably, a rapid onset of action was observed, with a 72% reduction in hot flash frequency from

baseline by day 3 of treatment with Pavinetant, compared to a 20% reduction with placebo.

[10][11] This effect was sustained throughout the 4-week treatment period.[11]

Despite the promising efficacy data, the development of Pavinetant for hot flashes was halted

due to safety concerns.[4][10] Three participants in the Phase II trial developed elevated liver

transaminases (alanine aminotransferase levels 4.5-5.9 times the upper limit of normal) after

28 days of treatment.[6][7] Although these elevations were transient and normalized within 90

days of discontinuing the drug, this was considered an unacceptable risk, leading to the

termination of the development program.[6][7] It is hypothesized that this liver toxicity may be

an idiosyncratic effect related to the specific chemical structure of Pavinetant rather than a

class effect of NK3R antagonists.[10]

Discussion and Future Perspectives
The clinical development of Pavinetant provides valuable insights into the therapeutic targeting

of the NK3R system in the CNS. The lack of efficacy in the schizophrenia trial suggests that, at

least as a monotherapy, NK3R antagonism is not a viable strategy for this complex psychiatric

disorder. The reasons for this could be multifaceted, including the specific patient population,

the dose selected, or the possibility that the NKB/dopamine interaction is not a primary driver of

schizophrenic pathology.

In contrast, the significant and rapid reduction in menopausal hot flashes strongly supports the

hypothesis that hyperactivity of the KNDy neuronal system is a key etiological factor in these
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symptoms. The efficacy of Pavinetant in this context has paved the way for the development of

other NK3R antagonists, some of which have now gained regulatory approval for the treatment

of vasomotor symptoms.

The discontinuation of Pavinetant due to liver toxicity underscores the importance of careful

safety evaluation in drug development. While the adverse events were specific to Pavinetant, it
highlights the need for thorough preclinical and clinical safety monitoring for all molecules in

this class.

Conclusion
Pavinetant, a selective NK3R antagonist, has been investigated for its CNS effects in both

schizophrenia and menopausal vasomotor symptoms. While it proved ineffective for

schizophrenia, it demonstrated significant efficacy in reducing the frequency and severity of hot

flashes. However, its development was terminated due to safety concerns related to liver

enzyme elevations. The findings from the Pavinetant clinical trial program have been

instrumental in validating the NKB/NK3R signaling pathway as a key therapeutic target for non-

hormonal treatment of menopausal vasomotor symptoms and have informed the development

of subsequent, safer molecules in this class. This technical guide serves as a consolidated

resource of the key clinical data and mechanistic understanding of Pavinetant's effects on the

central nervous system.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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